2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one
Overview
Description
2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one, also known as BTB-1, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BTB-1 belongs to the thiazole family of compounds and is known for its unique chemical structure, which makes it a promising candidate for various research studies.
Mechanism of Action
The exact mechanism of action of 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one is not yet fully understood. However, it is believed to work by inhibiting various signaling pathways involved in the growth and proliferation of cancer cells. It also exhibits anti-inflammatory properties by modulating the activity of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one exhibits a wide range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of angiogenesis, and the reduction of inflammation. It has also been shown to have a favorable safety profile, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one in lab experiments is its potent antitumor and anti-inflammatory activities. It is also relatively easy to synthesize and has a favorable safety profile. However, one of the limitations of using 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research and development of 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one. One potential avenue is the development of new drugs based on the chemical structure of 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one. Another direction is the exploration of its potential applications in other scientific fields, such as materials science and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of 2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one and its potential therapeutic applications.
Scientific Research Applications
2-(benzylthio)-4-(2-butoxybenzylidene)-1,3-thiazol-5(4H)-one has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent antitumor and anti-inflammatory activities, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
(4Z)-2-benzylsulfanyl-4-[(2-butoxyphenyl)methylidene]-1,3-thiazol-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO2S2/c1-2-3-13-24-19-12-8-7-11-17(19)14-18-20(23)26-21(22-18)25-15-16-9-5-4-6-10-16/h4-12,14H,2-3,13,15H2,1H3/b18-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUZDMCXLNISLON-JXAWBTAJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC=C1C=C2C(=O)SC(=N2)SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=CC=C1/C=C\2/C(=O)SC(=N2)SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.